N,3,3-trimethylcyclohexan-1-amine hydrochloride
Overview
Description
N,3,3-trimethylcyclohexan-1-amine hydrochloride (TMCHHCl) is a cyclohexane-based amine that has been used in various scientific research applications. It is a colorless, crystalline solid that is soluble in water and alcohols and is used in a variety of laboratory experiments. TMCHHCl has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. In addition, it has been used in the study of biochemical and physiological effects, as well as in the development of new pharmaceuticals.
Scientific Research Applications
N,3,3-trimethylcyclohexan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and in the synthesis of various compounds. In addition, it has been used in the study of biochemical and physiological effects, as well as in the development of new pharmaceuticals.
Mechanism of Action
N,3,3-trimethylcyclohexan-1-amine hydrochloride acts as an acid catalyst in biochemical reactions. It increases the rate of reaction by increasing the concentration of hydrogen ions, which increases the number of collisions between reactants. This increases the rate of reaction and leads to the formation of products.
Biochemical and Physiological Effects
N,3,3-trimethylcyclohexan-1-amine hydrochloride has been used in the study of biochemical and physiological effects. It has been shown to have a positive effect on the activity of certain enzymes and proteins, as well as on cell growth and differentiation. It has also been used to study the effects of drugs on the body, as well as the effects of various environmental pollutants.
Advantages and Limitations for Lab Experiments
The use of N,3,3-trimethylcyclohexan-1-amine hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is relatively easy to use. In addition, it is a stable compound that is not easily degraded by heat or light. However, N,3,3-trimethylcyclohexan-1-amine hydrochloride is also toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of N,3,3-trimethylcyclohexan-1-amine hydrochloride in scientific research. It could be used to study the effects of drugs on the body, as well as the effects of various environmental pollutants. In addition, it could be used to study the effects of certain enzymes and proteins on cell growth and differentiation. Finally, it could be used to develop new pharmaceuticals, as well as to synthesize new compounds and catalysts for biochemical reactions.
Synthesis Methods
N,3,3-trimethylcyclohexan-1-amine hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of N,3,3-trimethylcyclohexan-1-amine with hydrochloric acid. This reaction produces N,3,3-trimethylcyclohexan-1-amine hydrochloride in a yield of approximately 60%. Other methods of synthesis include the reaction of N,3,3-trimethylcyclohexan-1-amine with anhydrous hydrogen chloride and the reaction of N,3,3-trimethylcyclohexan-1-amine with hydrochloric acid and anhydrous sodium sulfate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,3,3-trimethylcyclohexan-1-amine hydrochloride involves the alkylation of cyclohexanone followed by reductive amination to form the amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclohexanone", "3,3-dimethyl-1-butanol", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Cyclohexanone is reacted with 3,3-dimethyl-1-butanol in the presence of a strong acid catalyst to form 3,3-dimethylcyclohexanone.", "3,3-dimethylcyclohexanone is then reduced with sodium borohydride to form N,3,3-trimethylcyclohexan-1-amine.", "The amine is then reacted with ammonium chloride in the presence of a reducing agent such as sodium cyanoborohydride to form N,3,3-trimethylcyclohexan-1-amine hydrochloride.", "The hydrochloride salt is obtained by reacting the amine with hydrochloric acid." ] } | |
CAS RN |
2624137-60-4 |
Product Name |
N,3,3-trimethylcyclohexan-1-amine hydrochloride |
Molecular Formula |
C9H20ClN |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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